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Compound of Interest

Compound Name: 5-Phenylisoxazol-3-ol

CAS No.: 939-05-9

Cat. No.: B165078 Get Quote

Compound: 5-Phenylisoxazol-3-ol (CAS: 1126-38-1) Synonyms: 3-Hydroxy-5-

phenylisoxazole; 5-Phenyl-3(2H)-isoxazolone.[1] Primary Hazard: Acute Toxicity (Oral), Irritant

(Skin/Eye/Respiratory).[2][3] Disposal Method: High-temperature incineration via approved

chemical waste contractor.[1] Critical Prohibition: Do NOT dispose of via sanitary sewer

systems.[1] Do NOT mix with strong oxidizing agents.[1]

This guide outlines the specific containment, segregation, and disposal workflows for 5-
Phenylisoxazol-3-ol.[1] Unlike generic safety sheets, this protocol accounts for the

compound's tautomeric nature (enol/keto equilibrium), which dictates its solubility and

decontamination behavior.

Technical Hazard & Chemical Profile
To handle this compound safely, you must understand its physicochemical behavior.[1] 5-
Phenylisoxazol-3-ol exists in equilibrium between its hydroxy (enol) and isoxazolone (keto)

forms.[1]
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Property Data Operational Implication

Physical State Solid (Crystalline powder)

High risk of dust generation;

requires N95/P100 respiratory

protection during weighing.[1]

Acidity (pKa) ~5.5 – 6.5 (Acidic)

Soluble in basic aqueous

solutions (e.g., 5% NaHCO₃).

Use weak bases for

decontamination.[1]

Solubility
DMSO, Methanol, Ethyl

Acetate

Compatible with non-

halogenated organic waste

streams.[1]

Stability Stable at STP

Can be stored for extended

periods; no immediate

explosion hazard.[1]

GHS Hazards H302, H315, H319, H335

Warning: Harmful if swallowed.

[2][3][4] Causes serious eye

irritation.[1][3][4][5]

Expert Insight: Because the compound is acidic (pKa ~6), it will precipitate out of solution if an

alkaline waste stream is accidentally acidified. Always maintain pH awareness to prevent

clogging of waste lines or unexpected precipitation in storage drums.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicable for: Expired stocks, contaminated weighing boats, spill cleanup debris.

Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates) or reactive metals.

Primary Containment: Place the solid material into a clear, chemically resistant polyethylene

bag (minimum 4 mil thickness).

Secondary Containment: Place the sealed primary bag into a second bag or a wide-mouth

high-density polyethylene (HDPE) jar.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-phenylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-phenylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-phenylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-phenylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/3_2H_-Isoxazolone_-5-phenyl
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-3-phenylisoxazole
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/P3754?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-phenylisoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-3-phenylisoxazole
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/P3754?userType=undefined
https://www.tcichemicals.com/BE/en/sds/P2390_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-5-phenylisoxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Affix a hazardous waste label.

Constituents: "5-Phenylisoxazol-3-ol (Solid)"[1][2]

Hazard Checkbox: Toxic, Irritant.[1][2][3][4]

Handover: Transfer to the facility's solid waste accumulation area for incineration.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable for: HPLC effluent, reaction solvents, washing solutions.

Solvent Identification: Determine the primary solvent carrier.[1]

Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.[1]

Non-Halogenated (Methanol, DMSO, Acetone): Segregate into Non-Halogenated Organic

Waste.

pH Check (Aqueous Mixtures): If the compound is in an aqueous buffer:

Ensure pH is > 8 to maintain solubility (prevent precipitation).[1]

If the solution contains >5% organic solvent, it must go to organic waste, not down the

drain.

Container: Use standard safety cans (HDPE or Stainless Steel) with flame arrestors.

Protocol C: Decontamination of Spills
Self-Validating System: The disappearance of the solid indicates successful solubilization.[1]

Isolate: Evacuate the immediate area if dust is airborne.[1]

PPE: Wear nitrile gloves, safety goggles, and an N95 respirator.

Solubilize: Do not dry sweep (generates dust).[1] Cover the spill with paper towels

dampened with 5% Sodium Bicarbonate (NaHCO₃) solution.[1]
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Reasoning: The base converts the isoxazol-3-ol to its water-soluble salt, allowing for safer

wiping without dust generation.[1]

Clean: Wipe up the slurry.[1] Repeat with water.[1][4][5][6][7]

Dispose: Place all used paper towels into the Solid Waste stream (Protocol A).[1]

Operational Decision Matrix
The following logic flow ensures you select the correct waste stream based on the physical

state and solvent composition.
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Waste Generation:
5-Phenylisoxazol-3-ol
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Figure 1: Decision tree for segregating 5-Phenylisoxazol-3-ol waste streams. Note the pH

check for aqueous solutions to prevent line clogging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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